![molecular formula C13H10BrNO2 B1587733 Phenyl N-(4-bromophenyl)carbamate CAS No. 50882-29-6](/img/structure/B1587733.png)
Phenyl N-(4-bromophenyl)carbamate
Overview
Description
Phenyl N-(4-bromophenyl)carbamate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 308.17 g/mol. This compound is also known as NPCB or 4-BPC and is synthesized using a specific method.
Scientific Research Applications
Chemical Research
Phenyl N-(4-bromophenyl)carbamate is provided to early discovery researchers as part of a collection of rare and unique chemicals . It’s used in the synthesis of various chemical compounds, contributing to the advancement of chemical research .
Antimicrobial Applications
A study has shown that derivatives of Phenyl N-(4-bromophenyl)carbamate have promising antimicrobial activity . These compounds were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Anticancer Applications
Derivatives of Phenyl N-(4-bromophenyl)carbamate have also been studied for their anticancer activity . Specifically, they were tested against the oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .
Drug Discovery
Due to its antimicrobial and anticancer properties, Phenyl N-(4-bromophenyl)carbamate and its derivatives are of interest in drug discovery . They could potentially be used as lead compounds for rational drug designing .
Molecular Modelling
Molecular modelling studies have been carried out to study the binding mode of active compounds with receptors . This helps in understanding the interaction of Phenyl N-(4-bromophenyl)carbamate and its derivatives with biological targets .
Synthesis of New Compounds
Phenyl N-(4-bromophenyl)carbamate can be used as a starting material for the synthesis of new compounds with potential biological activities . This opens up possibilities for the development of new drugs and therapies .
properties
IUPAC Name |
phenyl N-(4-bromophenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO2/c14-10-6-8-11(9-7-10)15-13(16)17-12-4-2-1-3-5-12/h1-9H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFVROMJTBLOOGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)NC2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20398759 | |
Record name | Phenyl N-(4-bromophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20398759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl N-(4-bromophenyl)carbamate | |
CAS RN |
50882-29-6 | |
Record name | Phenyl N-(4-bromophenyl)carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50882-29-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenyl N-(4-bromophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20398759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PHENYL N-(4-BROMOPHENYL)CARBAMATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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